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Cat. No.: B15583499 Get Quote
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Introduction
SIRT2 (Sirtuin 2) is a member of the sirtuin family of NAD+-dependent deacetylases that plays

a crucial role in various cellular processes, including cell cycle regulation, metabolic control,

and genomic stability. Its dysregulation has been implicated in a range of diseases, including

cancer and neurodegenerative disorders. SIRT2-IN-10 is a potent and selective small molecule

inhibitor of SIRT2, making it a valuable tool for investigating the biological functions of SIRT2

and for potential therapeutic development. These application notes provide detailed protocols

for the use of SIRT2-IN-10 in cell culture experiments.

Mechanism of Action
SIRT2-IN-10 exerts its effects by directly inhibiting the deacetylase activity of the SIRT2

enzyme. SIRT2 is primarily localized in the cytoplasm and one of its key substrates is α-tubulin.

By inhibiting SIRT2, SIRT2-IN-10 leads to an increase in the acetylation of α-tubulin, which can

affect microtubule stability and dynamics. Additionally, SIRT2 can translocate to the nucleus

during mitosis and deacetylate histone H4 at lysine 16 (H4K16), influencing chromatin

condensation. Inhibition of SIRT2 can therefore impact cell cycle progression and gene

expression.
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The following table summarizes the key quantitative data for SIRT2-IN-10 and other relevant

SIRT2 inhibitors for comparative purposes.

Compound Target(s) IC50 (µM)
Cell Line
Examples

Observed
Effects

SIRT2-IN-10 SIRT2 1.3
Not specified in

literature

Potent SIRT2

inhibition

AGK2 SIRT2, SIRT1
3.5 (SIRT2), 30

(SIRT1)

Glioblastoma,

HeLa, Breast

Cancer

Induction of

apoptosis, cell

cycle arrest

Sirtinol SIRT1, SIRT2
131 (SIRT1), 38

(SIRT2)
MCF-7

Increased tubulin

acetylation, p53

acetylation

EX-527 SIRT1 0.098 MCF-7

Primarily SIRT1

inhibition,

minimal effect on

tubulin

acetylation

Signaling Pathway
The following diagram illustrates the central role of SIRT2 in cellular signaling and the

mechanism of action for SIRT2-IN-10.
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Upstream Regulation

SIRT2 Activity

Downstream Effects

Serum/Growth Factors Rho/SRF Pathway SIRT2 Gene

Activates Transcription

SIRT2

Translation

alpha-TubulinDeacetylates

p65 (NF-kB)Deacetylates

FOXO1
Deacetylates

H4K16

Deacetylates

SIRT2_IN_10
Inhibits

Acetylated alpha-Tubulin

Acetylated p65

Acetylated FOXO1

Acetylated H4K16

Seed cells in a 96-well plate Allow cells to adhere overnight Treat with SIRT2-IN-10 (various concentrations) Incubate for 24-72 hours Add MTT or SRB reagent Incubate and then solubilize formazan/dye Measure absorbance at appropriate wavelength Calculate cell viability (%)

Seed cells in 6-well plates Treat with SIRT2-IN-10 Lyse cells and collect protein Quantify protein concentration Perform SDS-PAGE and transfer to membrane Block membrane and incubate with primary antibodies (acetylated α-tubulin, total α-tubulin, loading control) Incubate with secondary antibodies Detect protein bands and analyze
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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